(3R)-3-Amino-3-(2-bromophenyl)propan-1-OL

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: (3R)-3-amino-3-(2-bromophenyl)propan-1-ol
• InChI: InChI=1S/C9H12BrNO/c10-8-4-2-1-3-7(8)9(11)5-6-12/h1-4,9,12H,5-6,11H2/t9-/m1/s1
• InChI Key: AVWNPPJNIPXJIZ-SECBINFHSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)[C@@H](CCO)N)Br
• Canonical SMILES: C1=CC=C(C(=C1)C(CCO)N)Br

Description

(3R)-3-Amino-3-(2-bromophenyl)propan-1-OL is a chiral amino alcohol characterized by a brominated aromatic ring at the 2-position of the phenyl group and a hydroxyl group on the propanol chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL typically involves the following steps:

Starting Material: The synthesis begins with a suitable bromophenyl precursor.

Hydroxylation: The hydroxyl group is introduced via reduction or hydrolysis reactions.

Industrial Production Methods

Industrial production methods for this compound may involve:

Batch Processing: Utilizing large-scale reactors to carry out the synthesis in multiple steps.

Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The amino group can be reduced to form amines.

Substitution: The bromine atom can undergo nucleophilic substitution reactions to introduce various functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Sodium azide, potassium cyanide.

Major Products

Oxidation Products: Aldehydes, ketones.

Reduction Products: Primary and secondary amines.

Substitution Products: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Catalysis: Acts as a ligand in catalytic reactions.

Biology

Enzyme Inhibition: Potential inhibitor of specific enzymes involved in metabolic pathways.

Medicine

Drug Development: Investigated for its potential as a pharmacophore in drug design.

Therapeutic Agents: Explored for its use in developing treatments for various diseases.

Industry

Material Science: Utilized in the synthesis of polymers and advanced materials.

Chemical Manufacturing: Employed in the production of fine chemicals and intermediates.

Mechanism of Action

The mechanism by which (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL exerts its effects involves:

Molecular Targets: Binding to specific enzymes or receptors.

Pathways Involved: Modulating biochemical pathways such as signal transduction or metabolic processes.

Comparison with Similar Compounds

Structural and Molecular Comparison

Property	(3R)-3-Amino-3-(2-bromophenyl)propan-1-OL (Theoretical)	(3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL (Reported)
Molecular Formula	C₉H₁₂BrNO	C₉H₁₁Cl₂NO
Molecular Weight (g/mol)	~229.1*	220.1
Halogen Substituents	2-bromo	2,5-dichloro
Polarity	Higher due to bromine’s polarizability	Moderate (Cl less polarizable than Br)
Stereochemistry	R-configuration	R-configuration

*Calculated based on atomic masses: Br (79.9), Cl (35.5).

Key Differences and Implications

The dichloro analog’s dual electronegative substituents could induce stronger electron-withdrawing effects, altering acidity or reactivity of the amino/hydroxyl groups.

Molecular Weight and Solubility :

• The brominated compound’s higher molecular weight (~229 vs. 220 g/mol) may reduce aqueous solubility compared to the dichloro analog, though this depends on crystallinity and hydrogen-bonding capacity.

Synthetic Accessibility :

• Bromination at the 2-position of the phenyl group may require regioselective protocols, whereas dichlorination (2,5-positions) could involve directed ortho/metallation or catalytic methods.

Research Findings and Hypotheses

• Pharmacological Potential: Halogenated amino alcohols are often explored as intermediates in drug synthesis. The bromine atom’s lipophilicity might improve blood-brain barrier penetration compared to chlorine analogs, making it relevant for neuroactive compounds.
• Catalytic Applications : The R-configuration in both compounds suggests utility in asymmetric synthesis, though bromine’s steric bulk could influence enantioselectivity in catalytic processes.

Biological Activity

(3R)-3-Amino-3-(2-bromophenyl)propan-1-OL, a chiral amino alcohol, has garnered interest in medicinal chemistry due to its potential biological activities. This compound is primarily studied for its role in the synthesis of pharmaceuticals and bioactive molecules. The introduction of a bromine atom on the phenyl ring enhances the compound's reactivity and biological profile, making it a valuable candidate for further investigation.

The chemical structure of (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL can be described as follows:

• Molecular Formula : C9H12BrN
• Molecular Weight : 215.1 g/mol
• CAS Number : 1213827-47-4

Antimicrobial Properties

Research indicates that compounds similar to (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL exhibit significant antimicrobial activity. The presence of the bromine atom is believed to enhance the compound's ability to disrupt microbial cell membranes, leading to cell death. A study highlighted that derivatives of amino alcohols possess cationic properties that contribute to their antimicrobial efficacy against various pathogens, including Gram-positive and Gram-negative bacteria .

Inhibition of Type III Secretion System (T3SS)

A notable area of research involves the inhibition of bacterial virulence factors, particularly through the inhibition of the Type III Secretion System (T3SS). Compounds structurally related to (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL have been shown to inhibit T3SS-mediated secretion in pathogenic strains of Escherichia coli. This inhibition is crucial as T3SS is a key mechanism by which bacteria inject virulence factors into host cells, facilitating infection .

Cytotoxicity Studies

Cytotoxicity assessments have been conducted to evaluate the safety profile of (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL. Initial findings suggest that while some derivatives exhibit cytotoxic effects at high concentrations, the compound itself shows a favorable safety profile with minimal cytotoxicity in mammalian cell lines at therapeutic doses .

Case Study 1: Antimicrobial Efficacy

In a comparative study, (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL was tested against standard antibiotics. The results indicated that this compound exhibited comparable antimicrobial activity to ciprofloxacin against Staphylococcus aureus and E. coli strains, suggesting its potential as an alternative therapeutic agent .

Case Study 2: T3SS Inhibition

Another study focused on the inhibition of T3SS by various compounds, including (3R)-3-Amino-3-(2-bromophenyl)propan-1-OL. The compound demonstrated significant inhibition at concentrations as low as 25 µM, effectively reducing virulence factor secretion in pathogenic E. coli strains without affecting bacterial growth .

Data Tables

Biological Activity	Concentration	Effect
Antimicrobial against S. aureus	50 µM	Inhibition of growth
T3SS inhibition	25 µM	≥80% reduction in secretion
Cytotoxicity in mammalian cells	100 µM	Minimal cytotoxicity observed

Q & A

Q. How should experimental protocols be optimized to minimize matrix degradation in long-term stability studies of halogenated amino alcohols?

• Methodological Answer : Implement continuous cooling (4°C) and anaerobic sampling to reduce organic degradation. Use preservatives (sodium azide) in aqueous matrices. Monitor pH drift and adjust buffer capacity based on 3-(3-bromophenyl)-3-oxopropanoic acid degradation kinetics .